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Compound of Interest

Compound Name: Cyanidin 3-sambubioside

Cat. No.: B190878 Get Quote

Introduction
Cyanidin 3-sambubioside is a prominent anthocyanin found in various fruits and flowers,

recognized for its significant antioxidant properties and potential health benefits. Accurate

quantification of this compound in different matrices is crucial for research in food science,

pharmacology, and drug development. This application note details a robust and sensitive

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification

of Cyanidin 3-sambubioside.

Experimental Workflow
The overall experimental workflow for the quantification of Cyanidin 3-sambubioside is

depicted in the following diagram.
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To cite this document: BenchChem. [Application Note: Quantification of Cyanidin 3-
sambubioside using LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190878#lc-ms-ms-methods-for-quantification-of-
cyanidin-3-sambubioside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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